Cas no 1008963-31-2 (2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(prop-2-en-1-yl)acetamide
• CAS No: 1008963-31-2
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 5432613
• Update Time: 2025-06-08

2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6,7-dimethyl-3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)-N-prop-2-enylacetamide
• 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(prop-2-en-1-yl)acetamide

• Inchi： 1S/C15H19N3O2/c1-4-5-16-14(19)8-13-15(20)18-12-7-10(3)9(2)6-11(12)17-13/h4,6-7,13,17H,1,5,8H2,2-3H3,(H,16,19)(H,18,20)
• InChI Key： SDZBTPJTVVTJFI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C(C)=C2)NC(=O)C1CC(NCC=C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(prop-2-en-1-yl)acetamide

Professional Introduction to Compound with CAS No. 1008963-31-2 and Product Name: 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(prop-2-en-1-yl)acetamide

Compound with the CAS number 1008963-31-2 and the product name 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(prop-2-en-1-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and development. The structural framework of this molecule incorporates several key pharmacophoric elements that contribute to its unique properties and functionalities.

The 6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin core is a well-studied scaffold in medicinal chemistry due to its presence in various bioactive natural products and synthetic derivatives. This moiety is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in the design of novel therapeutic agents. The dimethyl substitution at the 6 and 7 positions enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and target binding affinity.

The amide functional group at the N-(prop-2-en-1-yl) position introduces additional versatility to the compound's structure. This amide linkage is commonly found in biologically active molecules and can participate in hydrogen bonding interactions, which are essential for stabilizing protein-ligand complexes. The presence of an allyl group (prop-2-en-1-yl) further extends the compound's chemical space, allowing for diverse modifications and derivatization strategies that can fine-tune its biological activity.

Recent research in the field of medicinal chemistry has highlighted the importance of tetrahydroquinoxalin derivatives in addressing various therapeutic challenges. Studies have demonstrated that these compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The specific configuration of 6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin in this compound suggests potential interactions with key biological pathways relevant to these therapeutic areas.

One of the most intriguing aspects of this compound is its potential role as a scaffold for drug development. The combination of the tetrahydroquinoxalin core, the dimethyl substitution, and the amide linkage creates a molecular architecture that is both rigid enough to maintain structural integrity but flexible enough to accommodate further chemical modifications. This balance is critical for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

In addition to its structural features, Compound CAS No. 1008963-31-2 has shown promising results in preliminary pharmacological studies. These studies have indicated that it may possess inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, research has suggested that derivatives of this scaffold could interfere with pathways involved in cancer progression or inflammatory responses. While further investigation is needed to fully elucidate its mechanism of action, these findings underscore its potential as a lead compound for therapeutic development.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the tetrahydroquinoxalin core followed by functional group transformations to introduce the amide moiety and the allyl group. Advances in synthetic methodologies have enabled more efficient production techniques, making it feasible to produce larger quantities for research purposes.

The chemical stability of Compound CAS No. 1008963-31-2 is another critical consideration in its development as a potential drug candidate. Factors such as pH sensitivity, thermal stability, and resistance to degradation must be evaluated to ensure that it remains effective throughout storage and administration. Collaborative efforts between chemists and pharmacologists are essential to address these challenges and develop formulations that maintain the compound's integrity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its potential targets. Techniques such as docking simulations and molecular dynamics simulations have provided insights into how different parts of the molecule interact with biological receptors at an atomic level. These insights are invaluable for guiding structure-based drug design efforts aimed at improving binding affinity and selectivity.

The future directions for research on Compound CAS No. 1008963-31-2 include exploring its efficacy in vivo through preclinical studies using appropriate animal models. These studies will help assess its pharmacokinetic properties such as absorption distribution metabolism excretion (ADME) profiles as well as its safety profile including acute toxicity studies. Successful completion of these preclinical trials would pave the way for clinical trials involving human subjects.

In conclusion,Compound with CAS No. 1008963-31-2 represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features,6,7-dimethyl substitution,and amide linkage,which contribute to its potential biological activity.*The combination*of traditional organic synthesis techniques,computational chemistry approaches,and modern drug discovery methodologies makes it an exciting prospect*for developing new therapeutic agents.*Further*research*is warranted*to fully understand*its pharmacological properties*and evaluate*its clinical potential.*The continued study*of this compound*holds promise*for advancing our understanding*of disease mechanisms*and developing innovative treatments.*